Cas no 904501-03-7 ((2Z)-6-hydroxy-4-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-hydroxy-4-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one
• CAS No: 904501-03-7
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 5880507
• PubChem ID: 8015936
• Update Time: 2023-11-21

(2Z)-6-hydroxy-4-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-benzylidene-6-hydroxy-4-methyl-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-hydroxy-4-methyl-2-(phenylmethylene)-
• F2106-0062
• 904501-03-7
• MFCD08283125
• AKOS000270825
• 6-hydroxy-4-methyl-2-(phenylmethylene)benzo[b]furan-3-one
• (Z)-2-benzylidene-6-hydroxy-4-methylbenzofuran-3(2H)-one
• (2Z)-6-hydroxy-4-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C16H12O3/c1-10-7-12(17)9-13-15(10)16(18)14(19-13)8-11-5-3-2-4-6-11/h2-9,17H,1H3
• InChI Key： IVERTRYIRDWYOU-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC(C)=C2C(=O)C1=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 252.078644241g/mol
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 493.3±45.0 °C(Predicted)
• pka: 6?+-.0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids